![molecular formula C17H17NO3S B5559040 2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}thio)benzoic acid](/img/structure/B5559040.png)
2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}thio)benzoic acid
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Overview
Description
2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}thio)benzoic acid, also known as OATB, is a synthetic compound that has been widely used in scientific research. It is a thiol-containing compound that has been shown to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases.
Scientific Research Applications
Synthesis and Chemical Properties
One significant application is in the field of organic synthesis . The compound serves as a precursor for synthesizing various derivatives with potential biological activity. For example, Chen Fen-er (2012) demonstrated the synthesis of 2-(2-Phenylethyl)benzoic acid through a Wittig-Horner reaction, showcasing the compound's utility in generating structurally complex molecules Chen Fen-er, 2012.
Biological Applications
In medicinal chemistry , derivatives of 2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}thio)benzoic acid exhibit diverse biological activities. For instance, Brown and Foubister (1984) explored the hypoglycemic properties of [(acylamino)ethyl]benzoic acids, suggesting their potential in developing new diabetes treatments Brown & Foubister, 1984.
Material Science and Sensing Applications
In material science , the compound's derivatives are investigated for their sensing capabilities. Elizabeth M. Nolan and S. Lippard (2007) reported on a red-emitting sensor for mercury detection in water, highlighting the environmental monitoring applications of these compounds Nolan & Lippard, 2007.
Bioinorganic Chemistry
In bioinorganic chemistry , complexes of Co(II) with Schiff bases derived from similar compounds have shown antimicrobial activities, underscoring the potential for developing new antimicrobial agents Singh, Das, & Dhakarey, 2009.
Safety and Hazards
properties
IUPAC Name |
2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3S/c19-16(18-11-10-13-6-2-1-3-7-13)12-22-15-9-5-4-8-14(15)17(20)21/h1-9H,10-12H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGZXMEKIPUTQGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CSC2=CC=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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